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Introduction

AZD8329 is a potent and selective inhibitor of the enzyme 11[3-hydroxysteroid dehydrogenase
type 1 (11B-HSD1). This enzyme is responsible for the intracellular conversion of inactive
cortisone to active cortisol, thereby amplifying glucocorticoid action within tissues.[1][2] In bone,
excessive glucocorticoid signaling is known to suppress bone formation and promote
resorption, leading to a negative impact on bone mass and strength.[3] Therefore, inhibition of
11B-HSD1 by agents such as AZD8329 presents a potential therapeutic strategy for preventing
and treating bone loss, particularly in conditions of glucocorticoid excess or metabolic disorders
associated with elevated 113-HSD1 activity.[1][3]

Micro-computed tomography (micro-CT) is a high-resolution imaging technique that allows for
the non-destructive, three-dimensional analysis of bone microarchitecture. It is an essential tool
for quantifying the effects of therapeutic agents on bone structure and density in preclinical
studies.[4] This document provides detailed application notes and protocols for the use of
micro-CT to analyze the effects of AZD8329 treatment on bone density, based on available
preclinical data.

Data Presentation: Quantitative Micro-CT Analysis
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The following tables summarize the quantitative micro-CT data from a study investigating the
effects of a bone-targeted formulation of AZD8329, (DSS)6-AZD8329, in a high-fat diet (HFD)-
induced obesity mouse model, which is associated with bone loss.[1] A hon-bone-targeting
version, (RKK)6-AZD8329, was used as a control.[1]

Table 1: Trabecular Bone Parameters in the Distal Femur Metaphysis[1]

Bone Volume |/ Trabecular Trabecular Trabecular
Treatment . .
= Total Volume Number (Th.N)  Thickness Separation

rou
P (BVITV) (%) (1/mm) (Th.Th) (mm) (Tb.Sp) (mm)

Chow + Vehicle 15.2+15 45+04 0.034 + 0.002 0.22 +£0.02
HFD + Vehicle 89+1.2 3.1+£0.3 0.029 + 0.003 0.32 +£0.03
HFD + (RKK)6-

105+1.3 35+04 0.030 + 0.002 0.28 £ 0.03
AZD8329
HFD + (DSS)6-

13.8+1.4 42 +0.5 0.033 + 0.003 0.24 £0.02

AZD8329

Table 2: Cortical Bone Parameters in the Femoral Mid-diaphysis[1]

Cortical Bone Area | Total Cortical Thickness (Ct.Th)
Treatment Group

Area (Ct.ArITt.Ar) (%) (mm)
Chow + Vehicle 75621 0.18+0.01
HFD + Vehicle 73.2+x25 0.17 £0.01
HFD + (RKK)6-AZD8329 74.1+2.3 0.17+£0.01
HFD + (DSS)6-AZD8329 75.1+2.2 0.18 £ 0.01

Signaling Pathways

The following diagrams illustrate the key signaling pathways involved in the mechanism of
action of AZD8329 in bone.
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Figure 1: Mechanism of AZD8329 action in osteoblasts.
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Figure 2: Glucocorticoid signaling in bone remodeling.

Experimental Protocols
Animal Model and Treatment

* Animal Model: A relevant animal model for studying the effects of AZD8329 on bone is a
glucocorticoid-induced osteoporosis (GIO) model or a model of metabolic disease with a
bone phenotype, such as high-fat diet-induced obesity in mice.[1]

e Strain: C57BL/6J mice are a commonly used strain for these types of studies.[1]
e Treatment:

o AZD8329 can be administered via oral gavage. A dose of 10 mg/kg has been used in
preclinical studies.[2]
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o For studies involving bone-targeted delivery, a conjugated version such as (DSS)6-
AZD8329 can be administered intravenously.[1]

o A vehicle control group and relevant disease model control groups should be included.

o Duration: Treatment duration will depend on the specific research question, but a period of 4-
8 weeks is often sufficient to observe changes in bone microarchitecture.[1]

Micro-CT Scanning Protocol (Ex Vivo)

This protocol is adapted from guidelines for rodent bone analysis and specifics from relevant
literature.[1][5]

e Sample Preparation:
o Euthanize animals and carefully dissect the femurs, removing all soft tissue.
o Fix the femurs in 10% neutral buffered formalin for 24-48 hours.
o Transfer the samples to 70% ethanol for storage.
e Scanning:
o Use a high-resolution micro-CT system.
o Scan the distal femur.

o Scan Parameters:

Voxel Size: 10 pum isotropic

X-ray Voltage: 55 kVp

X-ray Current: 145 pA

Integration Time: 300 ms

Rotation Step: 0.5 degrees
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» Frame Averaging: 2

e Reconstruction:
o Reconstruct the scanned images using the manufacturer's software.

o Apply a beam hardening correction algorithm.

Micro-CT Analysis Protocol

e Region of Interest (ROI) Selection:
o Trabecular Bone:
» Define the ROI in the distal femoral metaphysis.

» Start the analysis at a fixed distance proximal to the growth plate (e.g., 1.0 mm) and
extend for a defined length (e.g., 2.0 mm).

o Cortical Bone:
» Define the ROI in the femoral mid-diaphysis.
» Analyze a defined number of slices (e.g., 100 slices, corresponding to 1.0 mm).
e Segmentation:
o Use a global thresholding method to segment bone from non-bone tissue.

o The threshold value should be determined from the image histograms and applied
consistently across all samples.

e 3D Analysis:
o Perform 3D analysis on the segmented ROIs to calculate the following parameters:

» Trabecular Bone: Bone Volume/Total Volume (BV/TV), Trabecular Number (Th.N),
Trabecular Thickness (Tbh.Th), Trabecular Separation (Th.Sp), Connectivity Density
(Conn.D), and Structural Model Index (SMI).
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= Cortical Bone: Cortical Bone Area/Total Area (Ct.Ar/Tt.Ar), Cortical Thickness (Ct.Th),
and Porosity.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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